Cas no 2138013-47-3 (1-chloro-4-(propan-2-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-chloro-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• CAS No: 2138013-47-3
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 6298830
• PubChem ID: 67123194
• Update Time: 2024-01-10

1-chloro-4-(propan-2-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(propan-2-yl)cyclohexane-1-carboxylic acid
• 2138013-47-3
• EN300-1122611
• SCHEMBL1692310

• Inchi： 1S/C10H17ClO2/c1-7(2)8-3-5-10(11,6-4-8)9(12)13/h7-8H,3-6H2,1-2H3,(H,12,13)
• InChI Key： INKZXUDJIOIJIY-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids